ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate

• Molecular Formula: C25H22ClN3O4
• Molecular Weight: 463.9 g/mol
• IUPAC Name: ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate
• InChI: InChI=1S/C25H22ClN3O4/c1-3-33-25(32)19-13-18(9-10-22(19)26)28-15-21-16(2)20(14-27)23(30)29(24(21)31)12-11-17-7-5-4-6-8-17/h4-10,13,15,28H,3,11-12H2,1-2H3/b21-15-
• InChI Key: IMIPJHAJDGKQHB-QNGOZBTKSA-N
• Isomeric SMILES: CCOC(=O)C1=C(C=CC(=C1)N/C=C\2/C(=C(C(=O)N(C2=O)CCC3=CC=CC=C3)C#N)C)Cl
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC=C2C(=C(C(=O)N(C2=O)CCC3=CC=CC=C3)C#N)C)Cl

Description

Ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the class of azo compounds and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate have been extensively studied. Some of the most significant effects of this compound include its ability to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate in laboratory experiments is its high level of purity and stability. However, one of the main limitations of this compound is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the research and development of ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate. Some of the most promising areas of research include the development of new drugs based on this compound, the study of its potential applications in the treatment of neurological disorders, and the investigation of its role in the regulation of gene expression.
Conclusion:
Ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate is a highly versatile and valuable compound that has a wide range of potential applications in various fields of scientific research. As more research is conducted on this compound, it is likely that its full potential will be realized, leading to new breakthroughs in medicine, biology, and other related fields.

Synthesis Methods

The synthesis of ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate involves the reaction of 2-chloro-5-nitrobenzoic acid with ethyl chloroformate in the presence of a base. The resulting product is then reacted with 5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-amine in the presence of a catalyst to yield the final product.

Scientific Research Applications

Ethyl 2-chloro-5-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]amino]benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it is used as a lead compound for the development of new drugs.